Cas no 199341-24-7 (1-ethyl-5-methyl-1H-pyrazole-3,4-diamine)

• Product Name: 1-ethyl-5-methyl-1H-pyrazole-3,4-diamine
• CAS No: 199341-24-7
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD15146533
• CID: 3878315
• PubChem ID: 23298731
• Update Time: 2025-08-02

1-ethyl-5-methyl-1H-pyrazole-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-diamine, 1-ethyl-5-methyl-
• 1-ethyl-5-methylpyrazole-3,4-diamine
• 1-ethyl-5-methyl-1H-pyrazole-3,4-diamine
• EN300-232532
• ALBB-013990
• 199341-24-7
• 1H-pyrazole-3,4-diamine, 1-ethyl-5-methyl-, dihydrochloride
• SCHEMBL8025248
• STL414951
• AKOS005169456

• MDL： MFCD15146533
• Inchi： 1S/C6H12N4/c1-3-10-4(2)5(7)6(8)9-10/h3,7H2,1-2H3,(H2,8,9)
• InChI Key： ZTDGDNQLMVLMTQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(N)C(N)=N1

Computed Properties

• Exact Mass: 140.106196400Da
• Monoisotopic Mass: 140.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.9±37.0 °C at 760 mmHg
• Flash Point: 138.8±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-ethyl-5-methyl-1H-pyrazole-3,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-ethyl-5-methyl-1H-pyrazole-3,4-diamine

Comprehensive Overview of 1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine (CAS No. 199341-24-7): Properties, Applications, and Industry Insights

1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine (CAS No. 199341-24-7) is a specialized organic compound belonging to the pyrazole derivatives family. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound's molecular formula, C₆H₁₂N₄, reveals a compact yet functionally rich architecture, with the ethyl and methyl substituents strategically positioned to influence its physicochemical properties and biological activity.

Recent advancements in drug discovery have highlighted the importance of pyrazole-based scaffolds like 1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine as privileged structures for designing kinase inhibitors and GPCR modulators. The presence of two amino groups at the 3- and 4-positions makes this compound particularly valuable for structure-activity relationship (SAR) studies, enabling medicinal chemists to explore diverse derivatization pathways. Industry reports indicate growing patent activity around similar diaminopyrazole compounds, especially in therapeutic areas such as inflammation and metabolic disorders.

From a synthetic chemistry perspective, CAS 199341-24-7 serves as a crucial intermediate for constructing more complex nitrogen-containing heterocycles. Its applications extend to material science, where researchers are investigating its potential as a ligand for coordination polymers or as a building block for organic electronic materials. The compound's balanced lipophilicity (logP ≈ 1.2) and moderate water solubility make it suitable for various formulation approaches, addressing a common challenge in bioavailability optimization.

Environmental and green chemistry considerations have prompted investigations into sustainable production methods for 1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine. Recent publications describe innovative catalytic systems that minimize waste generation during synthesis, aligning with the pharmaceutical industry's increasing focus on Process Mass Intensity (PMI) reduction. Analytical characterization typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with the compound showing characteristic signals at 2.1 ppm (methyl protons) and 3.4 ppm (methylene protons) in ¹H NMR spectra.

The stability profile of 199341-24-7 under various conditions has been systematically studied, revealing excellent thermal stability up to 180°C and pH-dependent degradation patterns. These findings have important implications for storage and handling protocols in industrial settings. Quality control specifications for commercial samples typically require ≥98% purity, with strict limits on related substances that might affect downstream applications.

Emerging research directions include exploring the compound's potential in catalysis and photodynamic therapy. Some studies suggest that metal complexes derived from 1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine may exhibit interesting luminescent properties, opening possibilities for OLED applications. The scientific community continues to investigate structure-property relationships through computational chemistry approaches, including DFT calculations and molecular docking studies.

Market analysts note steady growth in demand for high-purity pyrazole derivatives, driven by expanding applications in precision agriculture and veterinary medicine. Regulatory aspects remain crucial, with manufacturers ensuring compliance with REACH and other global chemical management systems. Proper documentation of safety data and ecotoxicological profiles facilitates smooth technology transfer and scale-up processes.

For researchers working with CAS 199341-24-7, proper characterization should always include determination of melting point (reported range 142-145°C), elemental analysis, and spectral fingerprinting. The compound's structure-activity landscape continues to be mapped through systematic derivatization, with recent focus on creating prodrug versions for enhanced delivery. These developments position 1-Ethyl-5-methyl-1H-pyrazole-3,4-diamine as a valuable tool in modern medicinal chemistry and materials science innovation.